4-[(2,6-Dimethylphenoxy)methyl]benzoic acid

• IUPAC Name: 4-[(2,6-dimethylphenoxy)methyl]benzoic acid
• InChI: InChI=1S/C16H16O3/c1-11-4-3-5-12(2)15(11)19-10-13-6-8-14(9-7-13)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: BESKEYBHECGTNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• CAS RN: 149288-34-6

Description

“4-[(2,6-Dimethylphenoxy)methyl]benzoic acid” is a chemical compound with the CAS Number: 149288-34-6. It has a molecular weight of 256.3. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid group attached to a 2,6-dimethylphenoxy group. The InChI code for this compound is 1S/C16H16O3/c1-11-4-3-5-12(2)15(11)19-10-13-6-8-14(9-7-13)16(17)18/h3-9H,10H2,1-2H3,(H,17,18).

Physical And Chemical Properties Analysis

This compound has a melting point of 153-155 degrees Celsius. It’s important to note that the physical and chemical properties can vary based on factors such as purity and environmental conditions.

Scientific Research Applications

Synthesis and Material Design

One notable application of 4-[(2,6-Dimethylphenoxy)methyl]benzoic acid and its derivatives is in the synthesis of new compounds and polymers with unique electrophysical properties. Salazkin et al. (2020) synthesized 2-[4-(2,6-dimethylphenoxy)benzoyl]benzoic acid and its pseudochloride, using the pseudochloride as a monomer to obtain new polyarylenephthalide. This process highlights the chemical's role in creating materials that could have significant implications for electronic and photonic applications Salazkin et al., 2020.

Chemical Synthesis and Catalysis

In another study, the structural investigations of 2,6-dimethylphenoxy—aluminum compounds were carried out by Pasynkiewicz et al. (1973), providing insights into the chemical constitution of these compounds in benzene solution and their potential catalytic applications. These compounds, containing a 2,6-dimethylphenoxy group, exhibit dimeric structures in solution, suggesting potential uses in catalysis and organic synthesis Pasynkiewicz et al., 1973.

Photophysical Studies and Applications

Ghosh et al. (2010) investigated the photophysical properties of the methyl ester of 2,6-dimethyl-1-amino-4-benzoic acid, revealing evidence of charge transfer emission from a weak primary amino donor. This study indicates potential applications in developing fluorescent materials and sensors, as the molecule exhibits broad red-shifted emission bands in both polar and non-polar environments, indicative of its utility in photophysical research Ghosh et al., 2010.